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Compound of Interest

Compound Name: Etravirine D4

Cat. No.: B1139326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and technical

specifications of the Etravirine D4 reference standard. It is intended to assist researchers,

scientists, and drug development professionals in sourcing and utilizing this material for

analytical and research purposes. Etravirine D4 is the deuterated analogue of Etravirine, a

non-nucleoside reverse transcriptase inhibitor (NNRTI) used in the treatment of HIV.[1][2][3]

The incorporation of four deuterium atoms creates a stable, isotopically labeled version of the

molecule, making it an ideal internal standard for quantitative analysis by mass spectrometry.[1]

[4]

Commercial Availability
Etravirine D4 is available from several commercial suppliers specializing in reference

standards and research chemicals. The following table summarizes a selection of these

suppliers. Please note that catalog numbers and availability are subject to change, and it is

recommended to contact the suppliers directly for the most current information.
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Supplier
Product
Name(s)

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Noted
Purity

MedchemExp

ress

Etravirine-d4

(TMC-125

d4)

1142095-93-

9

C₂₀H₁₁D₄BrN

₆O
439.30 98.31%

GlpBio

Etravirine D4

(TMC-125

D4)

1142095-93-

9

C₂₀H₁₁D₄BrN

₆O
439.30 >98.00%

Hexonsynth Etravirine-d4
1142095-93-

9

C₂₀H₁₁D₄BrN

₆O
439.30 Not Specified

Biosynth Etravirine D4
1142095-93-

9

C₂₀H₁₁D₄BrN

₆O
439.30 Not Specified

Acanthus

Research
Etravirine-D4 Not Specified

C₂₀H₁₁D₄BrN

₆O
439.30 Not Specified

BOC

Sciences

Etravirine-

[d4]

1142095-93-

9

C₂₀H₁₁D₄BrN

₆O
439.30 98%

Physicochemical Properties and Storage
A summary of the key physicochemical properties and recommended storage conditions for

Etravirine D4 is provided below.
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Property Value Source

Appearance Off-white Solid

Solubility

Soluble in DMSO (Slightly),

Methanol (Slightly, Heated,

Sonicated)

Storage (Stock Solution)

-80°C for up to 6 months;

-20°C for up to 1 month

(sealed, away from light and

moisture)

Storage (As Supplied)
Store at -20°C. Shipped with

blue ice.

Shelf Life

2 years from QC date on

Certificate of Analysis when

stored properly.

Impurity Profiling
Ensuring the purity of a reference standard is critical for accurate quantitative analysis.

Impurities in the Etravirine D4 standard can potentially interfere with the analysis of the parent

drug. While a specific Certificate of Analysis detailing the impurity profile of Etravirine D4 from

a commercial supplier is not publicly available, potential impurities can be inferred from the

synthesis of the parent drug, Etravirine. Common impurities may include process-related

substances and degradation products. Several suppliers offer a range of Etravirine-related

impurities that can be used for method development and validation, such as Etravirine N-Oxide

and 5-Desbromo Etravirine.

Experimental Protocols: Quantification of Etravirine
using Etravirine D4 as an Internal Standard
Etravirine D4 is primarily used as an internal standard in bioanalytical methods for the

quantification of Etravirine in biological matrices, such as plasma. The following is a

representative LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) protocol

adapted from published methodologies.
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1. Preparation of Stock and Working Solutions:

Etravirine D4 Stock Solution (Internal Standard): Prepare a stock solution of Etravirine D4
in methanol at a concentration of 1 mg/mL.

Etravirine Stock Solution (Analyte): Prepare a stock solution of Etravirine in methanol at a

concentration of 1 mg/mL.

Working Solutions: Prepare a series of working solutions of Etravirine by diluting the stock

solution with a 50:50 (v/v) mixture of methanol and water to create calibration standards. A

working solution of the internal standard is also prepared by appropriate dilution.

2. Sample Preparation (Plasma):

To a 100 µL aliquot of plasma sample, add the internal standard solution.

Perform a liquid-liquid extraction by adding an appropriate organic solvent (e.g., ethyl

acetate), followed by vortexing and centrifugation to separate the organic and aqueous

layers.

Transfer the organic layer to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: A C18 reverse-phase column (e.g., XTerra MS-C18, 50 x 2.1 mm, 3.5 µm) is

commonly used.

Mobile Phase: A gradient elution is typically employed with a mobile phase consisting of

an aqueous component (e.g., 2 mM ammonium acetate with 0.1% formic acid) and an

organic component (e.g., methanol with 0.1% formic acid).

Flow Rate: A typical flow rate is 300 µL/min.
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Tandem Mass Spectrometry (MS/MS):

Ionization: Positive electrospray ionization (ESI+) is used.

Detection: The analytes are monitored using Multiple Reaction Monitoring (MRM). The

precursor to product ion transitions for Etravirine and Etravirine D4 are selected for

quantification. For example, a precursor/product transition for Etravirine could be m/z

435.9 → 163.6.

4. Quantification:

A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the analyte for the calibration standards.

The concentration of Etravirine in the unknown samples is then determined from the

calibration curve.

Workflow and Pathway Diagrams
The following diagrams illustrate the general workflow for the quantification of Etravirine using

Etravirine D4 as an internal standard and the mechanism of action of the parent drug,

Etravirine.
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Caption: Experimental workflow for the quantification of Etravirine in plasma using Etravirine
D4.
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Caption: Mechanism of action of Etravirine as a non-nucleoside reverse transcriptase inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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